![molecular formula C14H19Cl2N3 B1471182 2-(4-phenyl-1H-imidazol-2-yl)piperidine dihydrochloride CAS No. 1803592-92-8](/img/structure/B1471182.png)
2-(4-phenyl-1H-imidazol-2-yl)piperidine dihydrochloride
Overview
Description
This compound belongs to the class of organic compounds known as phenylimidazoles . These are polycyclic aromatic compounds containing a benzene ring linked to an imidazole ring through a CC or CN bond . It’s an impurity of Bilastine, a novel, nonsedating H1-antihistamine developed for symptomatic treatment of allergic rhinitis and chronic idiopathic urticaria .
Molecular Structure Analysis
The molecular formula of this compound is C14H19Cl2N3 . It contains three carbon, two nitrogen, four hydrogen atoms, and two double bonds . It also contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen .Chemical Reactions Analysis
Imidazole is an amphoteric in nature i.e., it shows both acidic and basic properties . Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms .Physical And Chemical Properties Analysis
The compound is a white or colorless solid that is highly soluble in water and other polar solvents . The molecular weight of this compound is 314.26 .Scientific Research Applications
Anticancer Applications
Imidazole derivatives have been studied for their potential as anticancer agents. They can act as inhibitors for various enzymes that are critical in cancer cell proliferation, such as the epidermal growth factor receptor (EGFR) .
Antimicrobial Potential
Imidazole compounds have shown antimicrobial potential against various bacteria, including Staphylococcus aureus and Escherichia coli. They are evaluated using methods like serial broth dilution with comparisons to standard antibiotics .
Antiviral Properties
Some imidazole derivatives exhibit antiviral properties against strains like HIV, HCV, HCMV, and HSV-1. The mechanism often involves inhibition of viral replication .
Synthesis and Design
Imidazole compounds are key components in functional molecules used in everyday applications. Advances in their synthesis allow for regiocontrolled production of substituted imidazoles .
Optical Properties
Imidazole derivatives are investigated for their nonlinear optical properties (NLO), which are significant for applications like organic light-emitting diodes (OLEDs) .
Future Directions
Mechanism of Action
Target of Action
Compounds containing the imidazole moiety, such as this one, have been reported to show a broad range of biological activities . They have been found to interact with various targets, including enzymes like the Epidermal Growth Factor Receptor (EGFR) , and pathways like the PI3K/Akt/mTOR signaling pathway .
Mode of Action
Imidazole derivatives have been found to exhibit inhibitory effects against their targets . For instance, some imidazole derivatives have shown robust inhibitory effects against the EGFR wild-type enzyme .
Biochemical Pathways
Imidazole derivatives have been reported to affect various biochemical pathways . For example, some imidazole derivatives have been found to interact with the PI3K/Akt/mTOR signaling pathway, which plays a critical role in controlling tumor growth, proliferation, and apoptosis .
Result of Action
Imidazole derivatives have been reported to exhibit a range of biological activities, including antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal, and ulcerogenic activities .
properties
IUPAC Name |
2-(5-phenyl-1H-imidazol-2-yl)piperidine;dihydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H17N3.2ClH/c1-2-6-11(7-3-1)13-10-16-14(17-13)12-8-4-5-9-15-12;;/h1-3,6-7,10,12,15H,4-5,8-9H2,(H,16,17);2*1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BJBCFKXOPUJUOW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCNC(C1)C2=NC=C(N2)C3=CC=CC=C3.Cl.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H19Cl2N3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
300.2 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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